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Compound of Interest

Compound Name: Methylcyclopentane

Cat. No.: B018539 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical properties of

methylcyclopentane. The information is presented to support research, development, and

drug discovery applications where this cycloalkane may be utilized as a solvent, reagent, or

reference compound.

Core Physical Properties of Methylcyclopentane
Methylcyclopentane (C₆H₁₂) is a colorless, flammable liquid with a faint, gasoline-like odor.[1]

[2][3] As a cycloalkane, it is a non-polar organic compound.[4] Key physical data are

summarized in the table below for easy reference and comparison.
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Physical Property Value Units Conditions

Molecular Weight 84.16[1][5] g/mol

Density 0.749[1][5] g/mL at 25 °C

0.7486[1] g/mL at 20 °C/4 °C

Boiling Point 71.8[6][7] °C at 760 mmHg

Melting Point -142.4[2][7] °C

Solubility in Water Insoluble[1][4]

Solubility in Organic

Solvents

Soluble in non-polar

solvents, miscible with

ethanol, ether, and

acetone.[1][4]

Vapor Pressure 138[1] mm Hg at 25 °C

232.8[2][5] mm Hg at 37.7 °C

Refractive Index 1.4097[1] at 20 °C/D

Flash Point <0 (-18)[6] °F (°C) Closed Cup

Heat of Combustion 3938.1[1] kJ/mol at 298.15 K

Heat of Vaporization 29.08[1] kJ/mol

Viscosity

Data not readily

available in standard

compilations, but

studies on its viscosity

have been conducted.

[8]

LogP (Octanol-Water

Partition Coefficient)
3.37[1][2]
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Experimental Protocols for Determination of Key
Physical Properties
The following sections outline the general, standardized methodologies for determining the

primary physical properties of a liquid organic compound such as methylcyclopentane.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. A common and effective method for determining the boiling

point of a small sample of an organic liquid is the Thiele tube method.

Methodology:

A small quantity of the liquid is placed in a small test tube or fusion tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

The test tube is attached to a thermometer and immersed in a heating bath, typically a Thiele

tube filled with a high-boiling point oil, to ensure uniform heating.

The apparatus is heated slowly. As the temperature rises, air trapped in the capillary tube will

slowly bubble out.

Heating is continued until a rapid and continuous stream of bubbles emerges from the open

end of the capillary tube. At this point, the heating is stopped.

The liquid is allowed to cool. The temperature at which the bubbling ceases and the liquid

just begins to enter the capillary tube is recorded as the boiling point.

Determination of Melting Point
Since methylcyclopentane is a liquid at room temperature, its melting point is determined at

very low temperatures. The principle involves cooling the substance until it solidifies and then

slowly warming it to observe the temperature at which it melts.

Methodology:
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A small sample of the liquid is placed in a capillary tube.

The capillary tube is attached to a low-temperature thermometer.

The assembly is placed in a cooling bath (e.g., a mixture of dry ice and acetone or a

cryostat).

The sample is cooled until it completely solidifies.

The cooling bath is then allowed to warm up very slowly, or a controlled heating element is

used.

The temperature at which the first drop of liquid appears and the temperature at which the

entire solid has melted are recorded. This range is the melting point. For a pure compound,

this range should be narrow.

Determination of Density
The density of a liquid is its mass per unit volume. A straightforward and accurate method for

determining the density of a liquid is by using a pycnometer or a specific gravity bottle.

Methodology:

A clean, dry pycnometer of a known volume is weighed accurately.

The pycnometer is then filled with the liquid (methylcyclopentane), ensuring there are no

air bubbles. The temperature of the liquid should be recorded.

The filled pycnometer is weighed again.

The mass of the liquid is determined by subtracting the mass of the empty pycnometer from

the mass of the filled pycnometer.

The density is then calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

Determination of Refractive Index
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The refractive index of a liquid is a measure of how much the path of light is bent, or refracted,

when it enters the liquid. It is a characteristic property and is often used for identification and

purity assessment. An Abbe refractometer is the standard instrument for this measurement.

Methodology:

The refractometer is calibrated using a standard liquid with a known refractive index.

A few drops of the sample liquid (methylcyclopentane) are placed on the prism of the

refractometer.

The prism is closed and the light source is switched on.

The user looks through the eyepiece and adjusts the controls until the dividing line between

the light and dark fields is sharp and centered on the crosshairs.

The refractive index is then read directly from the instrument's scale. The temperature at

which the measurement is taken must be recorded as the refractive index is temperature-

dependent.

Logical Relationships of Physical Properties
The physical properties of a compound are interconnected. The following diagram illustrates

some of the key relationships for methylcyclopentane.
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Molecular & Structural Properties

Macroscopic Physical Properties
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Interrelation of Methylcyclopentane's Physical Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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